Cas no 626-86-8 (Adipic Acid Monoethyl Ester)

Adipic Acid Monoethyl Ester Properties

Names and Identifiers

• 6-Ethoxy-6-oxohexanoic acid
• ethyl hydrogen adipate
• Monoethyl Adipate
• Adipic acid monoethyl ester
• Hexanoic acid monoethyl ester
• Monoethyladipic acid ester
• BRN 1769469
• Hexanedioic acid, monoethyl ester
• Adipic acid monoethyl ester, 97%
• Hexanoic acid, monoethyl ester
• MFCD00004419
• 6-eEhoxy-6-oxohexanoic acid
• NS00043547
• AKOS005254558
• Monoethyl hexanedioate
• 9J6
• A1223
• Hexane dioic acid monoethyl ester
• MonoethylAdipate
• 6-Ethoxy-6-oxohexanoic acid #
• A8664
• adipic acid mono ethyl ester
• 2-ethylhexanedioate
• EINECS 210-966-7
• 626-86-8
• NSC-8877
• SY036142
• GEO-00054
• 6-Ethoxy-6-oxohexanoicacid
• DTXSID70862319
• NSC 8877
• AMY4061
• CS-W020587
• Hexanedioic acid, 1-ethyl ester
• ADIPIC ACID, MONOETHYL ESTER
• AI3-11210
• NSC8877
• 6-ethoxy-6-keto-hexanoic acid
• FT-0621923
• W-104966
• Ethyl adipate monethyl ester
• SCHEMBL391807
• Hexanedioic Acid Monoethyl Ester
• Mono-ethyl adipate
• Q17325224
• Mono ethyl adipate
• Monoethyl Adipate,95%
• Hexanedioic Acid Monoethyl Ester; 1,4-Butanedicarboxylic Acid Monoethyl Ester;
• Monoethyl Hexanedioate; NSC 8877
• DB-054245
• Ethyl Hydrogen Adipate; Ethyl Hydrogen Hexanedioate; Monoethyl Adipate;
• 1,6-Hexandioic Acid Ethyl Ester; 6-Ethoxy-6-oxohexanoic Acid;
• +Expand

• MDL： MFCD00004419
• InChIKey： UZNLHJCCGYKCIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O4/c1-2-12-8(11)6-4-3-5-7(9)10/h2-6H2,1H3,(H,9,10)
• SMILES： CCOC(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 174.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 174.089
• Heavy Atom Count: 12
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 1.19450
• PSA: 63.60000
• Refractive Index: n20/D 1.439(lit.)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 180 °C/18 mmHg(lit.)
• Melting Point: 28-29 °C (lit.)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 2201
• Solubility: H2O: soluble50mg/mL, clear, colorless
• Color/Form: Low melting point solids.
• Stability/Shelf Life: Stable. Incompatible with bases, reducing agents, oxidizing agents.
• Solubility: Soluble in water.
• Decomposition: 179-181 ºC
• Density: 0.98 g/mL at 25 °C(lit.)

Adipic Acid Monoethyl Ester Security Information

• Symbol: GHS07
• RTECS：AV2030000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning
• TSCA：Yes

Adipic Acid Monoethyl Ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters